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Compound of Interest

Compound Name: Indigosol brown IBR

Cat. No.: B1668954

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Indigosol Brown IBR, identified by CAS number 23725-15-7, is a solubilized vat dye
belonging to the anthraquinone class of colorants. Also known as Solubilised Vat Brown 1 and
C.1. 70801, this compound is the sodium salt of the sulfuric acid ester of the leuco form of Vat
Brown 1. Its primary application lies in the dyeing of cellulosic fibers such as cotton and
viscose, where it is valued for its good fastness properties. While its principal use is in the
textile industry, the inherent chemical structure—an anthraquinone derivative—and the
emerging field of dye biocompatibility and bioactivity warrant a closer examination by
researchers in the life sciences and drug development. This guide provides a comprehensive
overview of the known technical data for Indigosol Brown IBR, including its physicochemical
properties, synthesis, and application protocols. It also explores the toxicological profile and
potential biological activities of related indigo and anthraquinone dyes, offering a perspective
for its evaluation in biomedical research.

Chemical and Physical Properties

Quantitative data for Indigosol Brown IBR is scarce in publicly available literature. The
information presented below has been compiled from various sources, including data for its
parent compound, Vat Brown 1 (CAS: 2475-33-4), which provides an approximation of its core
chemical characteristics. A notable discrepancy exists in the reported molecular formula and
weight for the solubilized form, which is highlighted in the table.
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Table 1: Physicochemical Properties of Indigosol Brown IBR and Vat Brown 1

Indigosol Brown

Vat Brown 1 (CAS:

Property IBR (CAS: 23725- Source(s)
2475-33-4)
15-7)
Solubilised Vat Brown
C.1. 70800, Vat Brown
Synonyms 1, C.l. 70801, BR [1]
Anthrasol Brown IBR
Ca2H16N2Naes024Se or
Molecular Formula Ca2H18N206 [1112]
Ca2H18N20s6
) 1262.90 g/mol or
Molecular Weight 646.60 g/mol [1][2]
646.60 g/mol
Appearance Dark olive powder Dark brown powder [1][3]
Insoluble in water and
- Soluble in water, 10 cold xylene; slightly
Solubility ) ] ] [1103114]
mM in DMSO soluble in hot tetralin
and hot xylene.
- _ . ~675.58 °C
Boiling Point Not available ] [4]
(estimated)
Melting Point Not available Not available -
pKa Not available ~11.33 (estimated) [4]

Note on Molecular Formula Discrepancy: The molecular formula C42H16N2NasO24Se and

weight of 1262.90 g/mol correspond to the hexasodium salt of the hexasulfated leuco form of

Vat Brown 1, which is consistent with the nature of Indigosol dyes. The formula C42H18N20s

and weight of 646.60 g/mol are for the parent, non-solubilized Vat Brown 1.

Table 2: Spectroscopic Data for Vat Brown 1
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Spectroscopy Data Source(s)

The absorption spectrum of an
agueous solution of C.I. Vat
] Brown 1 shows a broad
UV-Vis . . . [5]
absorption band in the visible
region, which diminishes upon

electrochemical degradation.

The mass spectrum of C.I. Vat
Brown 1 has been reported
prior to and after

Mass Spectrometry ) ) [6]
electrochemical degradation,
showing the fragmentation of

the parent molecule.

Data not available for Indigosol
Brown IBR or Vat Brown 1.
Representative spectra for

Infrared (IR) indigo show characteristic [7]
peaks for N-H stretching, C=0
stretching, and aromatic C-H

bending.

NMR Data not available. -

Synthesis and Manufacturing
Synthesis of Vat Brown 1 (Parent Compound)

The synthesis of Vat Brown 1 is a multi-step process. A general outline involves the
condensation of 1,4-diaminoanthraquinone with 1-bromoanthracene-9,10-dione (in a 1:2 molar
ratio). The resulting product is then heated in pyridine with aluminum chloride to induce
cyclization and form the final vat dye.

Manufacturing of Indigosol Brown IBR

Indigosol Brown IBR is produced from its parent vat dye, Vat Brown 1. The general procedure
for creating Indigosol dyes involves the reduction of the insoluble vat dye to its soluble leuco
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form, followed by stabilization through esterification with sulfuric acid.
A representative manufacturing process is described as follows:

e The leuco form of C.l. Vat Brown 1 is treated with chlorosulfonic acid or sulfur trioxide in the
presence of pyridine.[1]

o A metal, such as copper, iron, or zinc, acts as a catalyst in this reaction.[1]

e The resulting sulfuric acid ester is then neutralized with an alkali (e.g., sodium hydroxide) to
form the stable, water-soluble sodium salt, Indigosol Brown IBR.[1]

o The final product is isolated by salting out, filtering to remove insoluble impurities, and
removal of pyridine.[1]

Esterification Neutralization
Vat Brown 1 Reduction > Leuco Vat Brown 1 (H2S0a4 derivative) Sulfuric Acid Ester (NaOH) > Indigosol Brown IBR
(Insoluble) (Reduced, Soluble) of Leuco Form (Soluble Sodium Salt)

Click to download full resolution via product page
Caption: General synthesis workflow for Indigosol dyes.
Experimental Protocols

General Protocol for Dyeing Cotton with Indigosol
Brown IBR

This protocol is a generalized procedure for the application of Indigosol dyes to cellulosic
fabrics.

Materials:
e Indigosol Brown IBR
o Cotton fabric

e Sodium nitrite (NaNO2)
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Sulfuric acid (H2S0a)
Sodium carbonate (optional, for neutralization)
Non-ionic soap

Beakers, stirring rods, heating plate, and water bath

Procedure:

Dye Bath Preparation: Dissolve the required amount of Indigosol Brown IBR powder in
deionized water. The concentration will depend on the desired shade. Gently warm the
solution to ensure complete dissolution.

Fabric Immersion: Immerse the cotton fabric in the dye bath. Ensure the fabric is fully wetted
and agitated gently for even dye uptake. The dyeing is typically carried out at a temperature
of 25-70°C for 30-60 minutes.

Development (Oxidation): After dyeing, the fabric is treated in a developing bath to convert
the soluble leuco ester back to the insoluble parent vat dye within the fibers.

o Prepare a developing bath containing sodium nitrite and sulfuric acid in water. The
concentrations will vary depending on the specific Indigosol dye and desired outcome.

o Pass the dyed fabric through this acidic oxidizing bath. The color will develop rapidly.

Rinsing and Neutralization: Rinse the developed fabric thoroughly with cold water to remove
excess chemicals. A subsequent neutralization step with a dilute sodium carbonate solution
may be employed.

Soaping: To improve fastness and achieve the final shade, the fabric is washed in a hot
solution of a non-ionic soap.

Final Rinsing and Drying: Rinse the fabric again with hot and then cold water, and finally dry.
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Chemical Properties of Indigosol Brown IBR
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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